N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO4/c1-12-8-13(2)14(3)18(9-12)24-11-19(21)20-16-10-15(22-4)6-7-17(16)23-5/h6-10H,11H2,1-5H3,(H,20,21)
• InChI Key: INVGSFRQFZNOPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCC(=O)NC2=C(C=CC(=C2)OC)OC)C)C
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide, also known as 25D-NBOMe, is a synthetic psychedelic compound that belongs to the N-benzylphenethylamine family. It was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. Since then, it has gained popularity among the research community due to its potent effects on the central nervous system.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. It also has affinity for other serotonin receptors such as 5-HT2C and 5-HT1A. The activation of these receptors leads to an increase in the levels of serotonin in the brain, which is responsible for the psychedelic effects of N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide.
Biochemical and Physiological Effects:
The effects of N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide on the central nervous system include altered perception, mood, and thought processes. It also leads to changes in heart rate, blood pressure, and body temperature. These effects are similar to other psychedelics such as LSD and psilocybin.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide in lab experiments is its potency. It is more potent than other psychedelics, which makes it easier to administer in small doses. However, its potency also makes it more difficult to control the effects and can lead to unpredictable outcomes. Another limitation is its limited availability and high cost, which can make it difficult to conduct large-scale studies.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide. One area of interest is its potential therapeutic applications, particularly in the treatment of mental health disorders such as depression and anxiety. Another area of research is the development of new analogs of N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide that have improved selectivity and reduced toxicity. Finally, there is a need for more studies on the long-term effects of N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide on the brain and behavior.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide involves the reaction between 2,5-dimethoxyphenethylamine and 2,3,5-trimethylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in anhydrous conditions and the product is purified using column chromatography.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been extensively studied in the field of neuroscience as a tool to understand the mechanisms of action of psychedelics. It has been used in animal studies to investigate the effects of psychedelics on behavior, cognition, and neural activity. It has also been used in vitro to study the binding affinity of N-(2,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide to various serotonin receptors.